Cas no 1807239-80-0 (3-Cyano-4-ethyl-5-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 3-Cyano-4-ethyl-5-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1807239-80-0
• MF: C₁₀H₇ClF₃NO₃S
• MW: 313.680691003799
• CID: 5009896
• Update Time: 2025-05-22

3-Cyano-4-ethyl-5-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-ethyl-5-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C10H7ClF3NO3S/c1-2-8-6(5-15)3-7(19(11,16)17)4-9(8)18-10(12,13)14/h3-4H,2H2,1H3
• InChI Key： GPPMIEOZESIKHW-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(=C(C=1)OC(F)(F)F)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 465
• XLogP3: 3.6
• Topological Polar Surface Area: 75.5

Additional information on 3-Cyano-4-ethyl-5-(trifluoromethoxy)benzenesulfonyl chloride

3-Cyano-4-ethyl-5-(trifluoromethoxy)benzenesulfonyl Chloride: A Comprehensive Overview

The compound 3-Cyano-4-ethyl-5-(trifluoromethoxy)benzenesulfonyl Chloride (CAS No. 1807239-80-0) is a highly specialized organic compound with significant applications in modern organic synthesis. This compound is characterized by its complex structure, which includes a benzenesulfonyl group, a cyano substituent, an ethyl group, and a trifluoromethoxy group. The combination of these functional groups makes it a versatile building block in the synthesis of various bioactive molecules, pharmaceutical intermediates, and advanced materials.

Recent advancements in synthetic chemistry have highlighted the importance of benzenesulfonyl chlorides as key intermediates in the construction of sulfonamide derivatives. The presence of the trifluoromethoxy group in this compound introduces unique electronic and steric properties, enhancing its reactivity and selectivity in various coupling reactions. This makes it particularly valuable in the synthesis of heterocyclic compounds and peptide analogs.

The cyano group attached to the aromatic ring further enhances the compound's versatility by providing additional sites for functionalization. Cyanation reactions, catalyzed by transition metals such as palladium or nickel, have been extensively studied to exploit the reactivity of this group. Recent research has demonstrated that the cyano group can be readily converted into other functionalities, such as amides or nitriles, enabling the construction of diverse molecular architectures.

The trifluoromethoxy group, on the other hand, imparts strong electron-withdrawing effects on the aromatic ring. This not only stabilizes reactive intermediates but also modulates the electronic properties of the molecule, making it suitable for applications in medicinal chemistry. For instance, trifluoromethoxy-containing compounds are known to exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability.

In terms of synthesis, 3-Cyano-4-ethyl-5-(trifluoromethoxy)benzenesulfonyl Chloride can be prepared via a multi-step process involving Friedel-Crafts acylation, cyano substitution, and sulfonation reactions. Recent studies have focused on optimizing these steps to improve yield and purity. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high product quality.

The compound's applications extend beyond organic synthesis. Its unique combination of functional groups makes it an ideal candidate for use in material science, particularly in the development of advanced polymers and coatings. The sulfonamide derivatives derived from this compound exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications.

From an environmental perspective, researchers have been exploring green chemistry approaches to minimize waste and improve sustainability during the synthesis of this compound. For instance, solvent-free conditions and catalytic systems have been employed to reduce environmental impact while maintaining high yields.

In conclusion, 3-Cyano-4-ethyl-5-(trifluoromethoxy)benzenesulfonyl Chloride is a versatile and valuable compound with wide-ranging applications in organic synthesis and materials science. Its unique structure and reactivity make it a cornerstone in modern chemical research. As new synthetic methods and applications continue to emerge, this compound will undoubtedly play an even more significant role in advancing chemical innovation.